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Compound of Interest

Compound Name: Fluorine azide

Cat. No.: B077663

Technical Support Center: Fluorine Azide (FN3)

Disclaimer: Fluorine azide (FNs) is an extremely unstable and dangerously explosive
compound. The information provided here is for educational and informational purposes only
and should not be considered a substitute for a thorough risk assessment and consultation with
experienced energetic materials experts. Attempting to synthesize or handle fluorine azide
without extensive expertise, specialized equipment, and stringent safety protocols can result in
severe injury or death.

Frequently Asked Questions (FAQs)

Q1: What is fluorine azide?

Al: Fluorine azide is a yellow-green gas with the chemical formula FNs.[1] It is a highly
energetic and unstable molecule due to the very weak bond between the fluorine and nitrogen
atoms.[1] This inherent instability makes it prone to violent and spontaneous explosions,
especially in its condensed phases (liquid or solid).[1]

Q2: What are the primary hazards associated with fluorine azide?

A2: The principal hazard of fluorine azide is its extreme propensity to explode. It is highly
sensitive to shock, friction, heat, and light.[1] Solid or liquid fluorine azide can detonate with
immense force.[1] Additionally, upon decomposition, it can release toxic and corrosive gases.
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Q3: Is it possible to safely store fluorine azide?

A3: Due to its high instability, long-term storage of fluorine azide is not recommended. If

temporary storage is absolutely necessary, it should be kept at very low temperatures (e.g.,

-196°C), in the dark, and in a diluted gaseous state.[1] However, even under these conditions,

the risk of explosion remains significant.

Q4: What are the known decomposition products of fluorine azide?

A4: At normal temperatures, fluorine azide decomposes into dinitrogen difluoride (NzF2) and

nitrogen gas (Nz).[1] At high temperatures (around 1000°C), it breaks down into the nitrogen

monofluoride radical (NF) and nitrogen gas.[1]

Troubleshooting Guide

Observed Issue

Potential Cause

Immediate Action &
Recommended Solution

Unexpected Color Change in

Reaction Vessel

Decomposition of fluorine

azide.

IMMEDIATE EVACUATION.
Do not attempt to intervene.

Activate emergency protocols.

Pressure Buildup in Apparatus

Rapid decomposition of
fluorine azide, leading to gas

generation.

IMMEDIATE EVACUATION.
Do not attempt to vent the
system. Activate emergency

protocols.

Formation of Solid or Liquid

Material

Condensation of fluorine azide
gas. This is an extremely

dangerous situation.

IMMEDIATE EVACUATION.
The presence of condensed
fluorine azide dramatically
increases the risk of a violent
explosion. Activate emergency

protocols.

Visible Fumes or Gas Leak

Aleak in the experimental

setup.

IMMEDIATE EVACUATION.
Activate the laboratory's
emergency gas release
procedure. Do not attempt to

locate or fix the leak.
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Safe Handling Protocols & Explosion Hazards

Due to the extreme danger of fluorine azide, detailed experimental protocols are not publicly
available. The following are general safety principles for handling highly explosive substances
and should be considered the absolute minimum for any potential work involving fluorine
azide.

Engineering Controls:

e Fume Hood: All work must be conducted in a specialized fume hood designed for explosive
materials.

» Blast Shield: A robust blast shield is mandatory and must be placed between the experiment
and the researcher at all times.

o Remote Operation: Whenever possible, experiments should be conducted remotely.

e Small Scale: Work with the smallest possible quantities of fluorine azide. It is recommended
to handle amounts of less than 0.02 grams.

Personal Protective Equipment (PPE):

o Full-body protection: This includes a flame-retardant lab coat, blast-resistant apron, and
steel-toed boots.

e Hand Protection: Use heavy-duty, insulated gloves.

o Eye and Face Protection: A full-face shield worn over safety goggles is essential.

Prohibited Materials and Conditions:

o Metals: Avoid all contact with metals, as they can form highly sensitive and explosive metal
azides. Use glassware and plastic or ceramic spatulas.

» Acids: Contact with acids can lead to the formation of highly toxic and explosive hydrazoic
acid.
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» Halogenated Solvents: Do not use halogenated solvents, as they can react violently with

azides.

 Friction and Shock: Avoid any actions that could create friction or shock, such as grinding,

scraping, or sudden movements.

e Light and Heat: Protect the experimental setup from all sources of light and heat.

Quantitative Data on Fluorine Azide

Obtaining precise quantitative data for fluorine azide is extremely challenging due to its

instability. The following table summarizes the available information, but some values are

qualitative due to the risks involved in their measurement.

Property Value Notes
Appearance Yellow-green gas[1]

Melting Point -139 °C[1]

Boiling Point -30 °C[1]

Decomposition Temperature

Decomposes at "normal

temperatures"[1]

A precise temperature for
rapid, explosive decomposition
is not well-documented. It
should be assumed to be
unstable at all but cryogenic

temperatures.

Considered a primary

explosive, meaning a small

Shock Sensitivity Extreme[1] o
amount of energy can initiate
detonation.

o o Highly susceptible to

Friction Sensitivity Extreme[1]

detonation from friction.

Detonation Velocity

A thin film burns at 1.6 km/s[1]

This is a burn rate, not a true
detonation velocity, which

would be significantly higher.
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Emergency Workflow

The following diagram outlines a logical workflow for responding to an emergency involving
fluorine azide.
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Detection of Anomaly

Unexpected Observation
(e.g., color change, pressure increase, visible leak)

CRITICAL

IMMEDIATE EVACUATION
(Do Not Intervene)

Activate Emergency Alarms

Isolate the Area
(Close doors, restrict access)

Notify Environmental Health & Safety Notify Emergency Services (911)

Await Instructions from
Emergency Responders

Decontamination by
Trained Professionals

Click to download full resolution via product page

Caption: Emergency response workflow for a fluorine azide incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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